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Abstract
Homopiperazine, a seven-membered heterocyclic diamine, is a versatile building block in

medicinal chemistry and materials science. Its unique structural properties make it a valuable

scaffold for the synthesis of a wide range of biologically active compounds and functional

materials. This technical guide provides an in-depth overview of the fundamental properties,

structure, and synthesis of homopiperazine, along with detailed experimental protocols for its

characterization.

Core Properties and Structure
Homopiperazine, also known as 1,4-diazepane, is a cyclic diamine with the molecular formula

C₅H₁₂N₂. It is a hygroscopic, air-sensitive solid at room temperature, appearing as a white to

light yellow crystalline mass.[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of homopiperazine is presented in Table 1.

These properties are crucial for its handling, storage, and application in various chemical

reactions.
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Property Value Reference(s)

Molecular Formula C₅H₁₂N₂ [1]

Molecular Weight 100.16 g/mol [1]

CAS Number 505-66-8 [3]

Melting Point 38-42 °C [4]

Boiling Point 169-170 °C (at 760 mmHg) [4]

Density ~0.95 g/cm³ [1]

pKa (predicted) 11.02 ± 0.20 [1]

Solubility

Soluble in water, ethanol, and

other polar solvents. Sparingly

soluble in chloroform and

slightly soluble in ethyl acetate

and methanol.

[1][2]

Appearance
White to light yellow crystalline

solid
[1][4]

Chemical Structure
Homopiperazine possesses a seven-membered ring containing two nitrogen atoms at

positions 1 and 4. The structure of homopiperazine has been confirmed by various

spectroscopic methods and X-ray crystallography.[5]

SMILES: C1CNCCNC1[6]

InChI Key: FQUYSHZXSKYCSY-UHFFFAOYSA-N[6]

The molecule exists in a pseudo-chair conformation.[5]

Synthesis of Homopiperazine
Homopiperazine can be synthesized through various routes, often starting from

ethylenediamine.[7] A common and well-documented method involves the protection of the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://m.chemicalbook.com/SpectrumEN_505-66-8_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_505-66-8_1HNMR.htm
https://www.mdpi.com/1422-8599/2021/2/M1200
https://patents.google.com/patent/CN103360330A/en
https://patents.google.com/patent/CN103360330A/en
https://m.chemicalbook.com/SpectrumEN_505-66-8_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_505-66-8_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_505-66-8_1HNMR.htm
https://www.researchgate.net/publication/350844383_Homopiperazine_Hexahydro-14-diazepine
https://m.chemicalbook.com/SpectrumEN_505-66-8_1HNMR.htm
https://patents.google.com/patent/CN103360330A/en
https://www.benchchem.com/product/b121016?utm_src=pdf-body
https://www.benchchem.com/product/b121016?utm_src=pdf-body
https://www.researchgate.net/publication/359649791_Synthesis_of_New_Homopiperazine-14-Diium_Tetrachloridromercurate_II_Monohydrate_C5H14N2HgCl4H2O_Crystal_Structure_Hirshfeld_Surface_Spectroscopy_Thermal_Analysis_Antioxidant_Activity_Electric_and_Diel
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-homopiperazine-synthesis-lab-industrial-cl
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-homopiperazine-synthesis-lab-industrial-cl
https://www.researchgate.net/publication/359649791_Synthesis_of_New_Homopiperazine-14-Diium_Tetrachloridromercurate_II_Monohydrate_C5H14N2HgCl4H2O_Crystal_Structure_Hirshfeld_Surface_Spectroscopy_Thermal_Analysis_Antioxidant_Activity_Electric_and_Diel
https://www.benchchem.com/product/b121016?utm_src=pdf-body
https://www.benchchem.com/product/b121016?utm_src=pdf-body
https://www.researchgate.net/publication/24275894_Synthesis_and_evaluation_of_piperazine_and_homopiperazine_analogues_of_JS-K_an_anti-cancer_lead_compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


amino groups of ethylenediamine, followed by cyclization with a three-carbon building block

and subsequent deprotection.

Synthetic Workflow
The following diagram illustrates a typical synthetic workflow for the preparation of

homopiperazine, starting from ethylenediamine and employing Boc (tert-butoxycarbonyl) as a

protecting group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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